Cas no 618383-44-1 (3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid)
618383-44-1 structure
Product Name:3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid
CAS No:618383-44-1
MF:C10H7FN2O2
MW:206.173185586929
MDL:MFCD03834502
CID:502260
PubChem ID:3465472
Update Time:2025-09-22
3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 3-(4-fluorophenyl)-
- 3-(4-FLUOROPHENYL)-1H- PYRAZOLE-4-CARBOXYLIC ACID
- AC1MRBAS
- BB_SC-9311
- ChemDiv3_014410
- CTK2F2656
- CTK7J0474
- MolPort-000-929-628
- SureCN3549781
- SR-01000147445
- IDI1_030208
- 3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid
- 5-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid
- AKOS000352479
- MFCD03834502
- CCG-202913
- 618383-44-1
- SCHEMBL3549781
- DTXSID60392736
- Z212063096
- 3-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLICACID
- HMS1513O22
- BS-4165
- W18458
- LH0014
- ALBB-007489
- PVFRXBPKNHHXFE-UHFFFAOYSA-N
- SCHEMBL15750438
- SR-01000147445-1
- EU-0066596
- 5-(4-FLUORO-PHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
- EN300-25650
- STK504566
- 3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid
-
- MDL： MFCD03834502
- Inchi： 1S/C10H7FN2O2/c11-7-3-1-6(2-4-7)9-8(10(14)15)5-12-13-9/h1-5H,(H,12,13)(H,14,15)
- InChI Key： PVFRXBPKNHHXFE-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1=C(C(=O)O)C=NN1
Computed Properties
- Exact Mass: 206.04921
- Monoisotopic Mass: 206.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.441
- Boiling Point: 424.5°C at 760 mmHg
- Flash Point: 210.5°C
- Refractive Index: 1.62
- PSA: 65.98
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038658-500mg |
3-(4-Fluorophenyl)-1H-pyrazole-4-carboxylic acid |
618383-44-1 | 500mg |
1542CNY | 2021-05-07 | ||
| Chemenu | CM332333-1g |
5-(4-Fluorophenyl)-1h-pyrazole-4-carboxylic acid |
618383-44-1 | 95%+ | 1g |
$163 | 2021-06-16 | |
| Chemenu | CM332333-5g |
5-(4-Fluorophenyl)-1h-pyrazole-4-carboxylic acid |
618383-44-1 | 95%+ | 5g |
$531 | 2021-06-16 | |
| Chemenu | CM332333-5g |
5-(4-Fluorophenyl)-1h-pyrazole-4-carboxylic acid |
618383-44-1 | 95%+ | 5g |
$320 | 2023-02-02 | |
| TRC | F590248-50mg |
3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid |
618383-44-1 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | F590248-100mg |
3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid |
618383-44-1 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | F590248-500mg |
3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid |
618383-44-1 | 500mg |
$276.00 | 2023-05-18 | ||
| abcr | AB315434-1 g |
3-(4-Fluorophenyl)-1H-pyrazole-4-carboxylic acid, 95%; . |
618383-44-1 | 95% | 1g |
€406.00 | 2023-04-26 | |
| abcr | AB315434-5 g |
3-(4-Fluorophenyl)-1H-pyrazole-4-carboxylic acid, 95%; . |
618383-44-1 | 95% | 5g |
€1074.00 | 2023-04-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038658-500mg |
3-(4-Fluorophenyl)-1H-pyrazole-4-carboxylic acid |
618383-44-1 | 500mg |
1542.0CNY | 2021-07-13 |
3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
618383-44-1 (3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid) Related Products
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- 879996-73-3(5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid)
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